2-chloro-N-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
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Description
Scientific Research Applications
Antitumor Activity
Research has explored the synthesis and characterization of pyrazolo[3,4-d]pyrimidine derivatives, including compounds structurally related to 2-chloro-N-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide. These compounds have been evaluated for their antitumor activity against human breast adenocarcinoma cell lines, showing varying degrees of efficacy. One derivative in particular demonstrated the most significant activity, suggesting potential for further exploration as antitumor agents (El-Morsy, El-Sayed, & Abulkhair, 2017).
Antimicrobial Properties
Studies on heterocyclic compounds incorporating the antipyrine moiety have synthesized new derivatives, including those related to the this compound structure. These compounds were evaluated for their antimicrobial activity, revealing that some synthesized compounds exhibit significant antimicrobial properties against various strains of bacteria (Bondock, Rabie, Etman, & Fadda, 2008).
Radioligand Imaging
The synthesis and evaluation of certain pyrazolo[1,5-a]pyrimidineacetamides, which share a structural similarity with the compound , have been reported. These compounds are identified as selective ligands for the translocator protein (18 kDa), suggesting their utility in positron emission tomography (PET) imaging to study neuroinflammatory processes. This application underscores the potential of these compounds in medical diagnostics and research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Nonlinear Optical Properties
Investigations into the nonlinear optical properties of organic crystals structurally related to this compound have been conducted. These studies aim to understand the linear and nonlinear optical behavior of such compounds, highlighting their potential in photonic devices like optical switches and modulators. The results suggest these crystals as promising candidates for applications in optical energy and photovoltaic efficiency technologies (Castro, Osório, Ternavisk, Napolitano, Valverde, & Baseia, 2017).
Properties
IUPAC Name |
2-chloro-N-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N5O2/c14-5-11(21)18-19-7-16-12-10(13(19)22)6-17-20(12)9-3-1-2-8(15)4-9/h1-4,6-7H,5H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCXFBCPWUXYTSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.